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Compound of Interest

Compound Name:
Dihydroxyaluminum sodium

carbonate

Cat. No.: B082158 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the regeneration of Dihydroxyaluminum sodium carbonate
(DASC) after its use in adsorption processes.

Frequently Asked Questions (FAQs)
Q1: What is Dihydroxyaluminum sodium carbonate (DASC) and why is its regeneration

important?

A1: Dihydroxyaluminum sodium carbonate, with the chemical formula NaAl(OH)₂CO₃, is a

layered double hydroxide commonly used as an adsorbent and antacid.[1][2] Regeneration of

DASC after adsorption is crucial for economic and environmental reasons. It allows for the

reuse of the adsorbent, reducing operational costs and minimizing solid waste disposal.[3][4]

Q2: What are the potential methods for regenerating DASC?

A2: While specific literature on DASC regeneration is limited, common methods for

regenerating similar adsorbent materials can be adapted. These include:

Thermal Regeneration: This involves heating the spent DASC to desorb the adsorbed

substances. However, careful temperature control is necessary to prevent decomposition of

the DASC itself.[5]
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Chemical Regeneration: This method uses a chemical solution (e.g., an acid, base, or

organic solvent) to wash the spent DASC and remove the adsorbate.[3][6]

pH Swing Regeneration: This technique involves altering the pH of the solution to promote

the desorption of the adsorbed molecules. Given that the synthesis of DASC is pH-

dependent, this is a potentially viable method.[1][7][8][9][10]

Q3: How does thermal treatment affect the structure of DASC?

A3: Thermal analysis of Dihydroxyaluminum sodium carbonate indicates a multi-stage

decomposition process. Initial water loss occurs between 100-200°C, followed by the

decomposition of the carbonate component at higher temperatures.[5] Exceeding these

temperatures can lead to irreversible structural changes and a loss of adsorption capacity.

Q4: What factors should be considered when choosing a regeneration method?

A4: The choice of regeneration method depends on several factors:

Nature of the Adsorbate: The chemical and physical properties of the substance adsorbed

onto the DASC will determine the most effective desorption technique.

Thermal Stability of the Adsorbate and Adsorbent: Both the DASC and the adsorbed

molecule must be stable at the chosen regeneration temperature.

Cost and Scalability: The chosen method should be economically viable and scalable for the

intended application.

Environmental Impact: The regeneration process should not produce hazardous byproducts.

Troubleshooting Guide
Issue 1: Incomplete regeneration and low recovery of adsorption capacity.

Q: My DASC is not regaining its original adsorption capacity after regeneration. What could

be the cause?

A: This could be due to several factors:
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Insufficient Regeneration Time or Temperature: The conditions may not be adequate to

fully desorb the adsorbate.

Strong Adsorbate-Adsorbent Interactions: The adsorbed molecule may have a very high

affinity for the DASC surface.

Pore Blocking: The adsorbate or its byproducts might be blocking the micropores of the

DASC.

Structural Damage: The regeneration process itself might be damaging the DASC

structure.[4][11]

Q: How can I improve the regeneration efficiency?

A: Try the following:

Optimize Regeneration Parameters: Systematically vary the temperature, time, and

concentration of the regenerating solution to find the optimal conditions.

Pre-treatment: Consider a pre-washing step with a suitable solvent to remove loosely

bound adsorbates.

Combination of Methods: A combination of chemical and thermal regeneration might be

more effective.

Issue 2: Changes in the physical properties of DASC after regeneration.

Q: I've noticed a change in the particle size and surface area of my DASC after several

regeneration cycles. Why is this happening?

A: This is likely due to:

Thermal Sintering: High temperatures during thermal regeneration can cause the DASC

particles to agglomerate, reducing the surface area.[11]

Chemical Attack: Harsh chemical treatments can lead to the dissolution or erosion of the

DASC structure.
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Mechanical Stress: Vigorous stirring or agitation during chemical washing can cause

attrition of the particles.

Q: How can I minimize these physical changes?

A: To mitigate these issues:

Use Milder Regeneration Conditions: Opt for lower temperatures or less aggressive

chemical agents.

Control Heating and Cooling Rates: Slow and controlled temperature changes during

thermal regeneration can reduce thermal shock.

Gentle Agitation: Use gentle mixing during chemical regeneration to prevent particle

breakage.

Quantitative Data on DASC Properties
The following table summarizes typical properties of Dihydroxyaluminum sodium carbonate
relevant to its use as an adsorbent and its subsequent regeneration. Note that these values

can vary depending on the synthesis method.
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Property Typical Value Range
Significance in
Adsorption/Regeneration

Molecular Formula NaAl(OH)₂CO₃
Defines the basic chemical

composition.[2]

Molecular Weight 144.00 g/mol

Used for stoichiometric

calculations in adsorption and

regeneration studies.[2]

Surface Area (BET) 50 - 200 m²/g

A higher surface area

generally corresponds to a

higher adsorption capacity.

Pore Volume 0.2 - 0.6 cm³/g
Represents the volume of

pores available for adsorption.

Decomposition Temperature > 200°C (for carbonate)

Critical parameter for thermal

regeneration to avoid structural

collapse.[5]

pH of Zero Point Charge 8.0 - 10.0

The pH at which the surface of

DASC has a net neutral

charge, influencing

electrostatic interactions.

Experimental Protocols
Generalized Protocol for pH Swing Regeneration of
DASC
This protocol describes a general procedure for regenerating DASC by altering the pH. The

optimal pH values will depend on the specific adsorbate.

Preparation of Spent DASC:

Separate the spent DASC from the treatment solution by filtration or centrifugation.

Wash the DASC with deionized water to remove any unbound contaminants.
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Desorption Step (Acidic or Basic Wash):

Resuspend the washed DASC in a solution with a pH that promotes desorption of the

target molecule. This may be an acidic or basic solution depending on the adsorbate's

properties. For example, to desorb an acidic compound, a basic solution would be used.

Gently agitate the suspension for a predetermined time (e.g., 1-2 hours) at a controlled

temperature.

Separation and Neutralization:

Separate the DASC from the desorption solution.

Wash the DASC repeatedly with deionized water until the pH of the wash water is neutral.

Drying:

Dry the regenerated DASC in an oven at a low temperature (e.g., 60-80°C) to avoid any

thermal degradation.[7]

Characterization:

Analyze the regenerated DASC to determine the recovery of its adsorption capacity and to

check for any changes in its physical and chemical properties.

Visualizations
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Caption: Generalized workflow for the pH swing regeneration of Dihydroxyaluminum sodium
carbonate.
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Click to download full resolution via product page

Caption: Troubleshooting flowchart for low adsorption capacity after DASC regeneration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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